![molecular formula C12H19NO2S B4422986 N-[1-(4-methylphenyl)propyl]ethanesulfonamide](/img/structure/B4422986.png)
N-[1-(4-methylphenyl)propyl]ethanesulfonamide
Overview
Description
N-[1-(4-methylphenyl)propyl]ethanesulfonamide, also known as NPS-2143, is a selective calcium-sensing receptor antagonist. It was first synthesized in 2004 and has since been used in scientific research to study the role of calcium-sensing receptors in various physiological processes.
Mechanism of Action
N-[1-(4-methylphenyl)propyl]ethanesulfonamide acts as a competitive antagonist of the calcium-sensing receptor, blocking the binding of extracellular calcium ions to the receptor and inhibiting downstream signaling pathways. This results in a decrease in the secretion of parathyroid hormone and a reduction in the activity of osteoclasts, leading to decreased bone resorption.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the secretion of parathyroid hormone and to reduce the activity of osteoclasts, leading to decreased bone resorption. It has also been shown to inhibit the proliferation of cancer cells and to reduce the formation of kidney stones.
Advantages and Limitations for Lab Experiments
One advantage of using N-[1-(4-methylphenyl)propyl]ethanesulfonamide in lab experiments is its selectivity for the calcium-sensing receptor, which allows for specific inhibition of this receptor without affecting other signaling pathways. However, one limitation is that it has a relatively short half-life, which may require frequent dosing in some experiments.
Future Directions
There are several potential future directions for research involving N-[1-(4-methylphenyl)propyl]ethanesulfonamide. One area of interest is the role of calcium-sensing receptors in the development and progression of cancer, and the potential use of this compound as a therapeutic agent in cancer treatment. Another area of interest is the potential use of this compound in the treatment of kidney stones, as it has been shown to reduce the formation of these stones in animal models. Finally, further research is needed to fully understand the physiological effects of this compound and its potential applications in various disease states.
Scientific Research Applications
N-[1-(4-methylphenyl)propyl]ethanesulfonamide has been widely used in scientific research to study the role of calcium-sensing receptors in various physiological processes. It has been shown to inhibit the activity of calcium-sensing receptors in various tissues, including the parathyroid gland, kidney, and bone.
properties
IUPAC Name |
N-[1-(4-methylphenyl)propyl]ethanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2S/c1-4-12(13-16(14,15)5-2)11-8-6-10(3)7-9-11/h6-9,12-13H,4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBUCMHXYFDRGKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=C(C=C1)C)NS(=O)(=O)CC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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